1,3-dimethyl-5-(2-pyridin-2-ylpyrrolidin-1-yl)-1H-pyrazolo[3,4-d][1,3]thiazole

• IUPAC Name: 1,3-dimethyl-5-(2-pyridin-2-ylpyrrolidin-1-yl)pyrazolo[3,4-d][1,3]thiazole
• InChI: InChI=1S/C15H17N5S/c1-10-13-14(19(2)18-10)17-15(21-13)20-9-5-7-12(20)11-6-3-4-8-16-11/h3-4,6,8,12H,5,7,9H2,1-2H3
• InChI Key: QNRLWRSCDYDLOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)N3CCCC3C4=CC=CC=N4)C
• Molecular Formula: C15H17N5S
• Molecular Weight: 299.4 g/mol

Description

Thiazole and pyrazole derivatives, including compounds with structural similarities to "1,3-dimethyl-5-(2-pyridin-2-ylpyrrolidin-1-yl)-1H-pyrazolo[3,4-d][1,3]thiazole," are of significant interest in chemistry due to their diverse biological activities and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of thiazole and pyrazole derivatives often involves condensation reactions, cycloadditions, and modifications of existing heterocyclic frameworks. For instance, the synthesis of 2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine was achieved with a yield of 71% by reacting 1-(thiazolo[4,5-b]pyridine-2-yl)hydrazine and acetylacetone, demonstrating the versatility of pyrazole and thiazole chemistry in creating complex heterocycles (Lan, Zheng, & Wang, 2019).

Molecular Structure Analysis

X-ray crystallography and NMR spectroscopy are crucial for characterizing the molecular structures of synthesized compounds. The structural determination of related compounds confirms the presence of pyridine–thiazole moieties and planarity in non-hydrogen atoms, providing insights into the molecular architecture that influences chemical reactivity and physical properties (Lan, Zheng, & Wang, 2019).

Chemical Reactions and Properties

Compounds in this category participate in various chemical reactions, including cycloadditions and interactions with electron-deficient alkenes and alkynes. Their reactivity is influenced by the presence of the thiazole and pyrazole rings, enabling the synthesis of diverse derivatives with potential biological activities (Sutcliffe, Storr, Gilchrist, & Rafferty, 2000).